ethyl 4,5-bis(chloromethyl)-1,2-oxazole-3-carboxylate

• IUPAC Name: ethyl 4,5-bis(chloromethyl)-1,2-oxazole-3-carboxylate
• InChI: InChI=1S/C8H9Cl2NO3/c1-2-13-8(12)7-5(3-9)6(4-10)14-11-7/h2-4H2,1H3
• InChI Key: OHXRECIBMBMIBR-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NOC(=C1CCl)CCl
• Molecular Formula: C8H9Cl2NO3
• Molecular Weight: 238.06 g/mol

Description

Ethyl 4,5-bis(chloromethyl)-1,2-oxazole-3-carboxylate (ECDCO) is an important organochlorine compound that has found numerous applications in the scientific research and laboratory setting. ECDCO is a synthetic organic compound, whose molecular structure consists of a five-membered ring with a methylene bridge and two chlorine atoms. It is a colorless, volatile liquid with a boiling point of around 160°C. ECDCO is a versatile reagent that has been used in the synthesis of a variety of compounds, such as pharmaceuticals, insecticides, and other industrial chemicals. In addition, ECDCO has been used as a catalyst, a reactant, and an intermediate in a number of chemical reactions.

Mechanism of Action

Ethyl 4,5-bis(chloromethyl)-1,2-oxazole-3-carboxylate is a versatile reagent that can be used in a variety of chemical reactions. It is believed to act as a nucleophile, attacking electrophilic substrates such as electrophilic carbonyls and nitriles. In addition, ethyl 4,5-bis(chloromethyl)-1,2-oxazole-3-carboxylate can act as an electrophile, reacting with nucleophilic substrates such as alcohols and amines. The reaction mechanism of ethyl 4,5-bis(chloromethyl)-1,2-oxazole-3-carboxylate is not fully understood, but it is believed to involve a series of stepwise electron transfers.
Biochemical and Physiological Effects
ethyl 4,5-bis(chloromethyl)-1,2-oxazole-3-carboxylate is not known to have any significant biochemical or physiological effects. It is not known to be toxic or to have any significant side effects. However, as with any chemical compound, it is important to take appropriate safety precautions when handling ethyl 4,5-bis(chloromethyl)-1,2-oxazole-3-carboxylate.

Advantages and Limitations for Lab Experiments

Ethyl 4,5-bis(chloromethyl)-1,2-oxazole-3-carboxylate is a highly versatile reagent that has numerous advantages for use in laboratory experiments. It is relatively inexpensive and easy to obtain, and it can be used in a variety of reactions. In addition, ethyl 4,5-bis(chloromethyl)-1,2-oxazole-3-carboxylate is a highly reactive compound, and it can be used to synthesize a wide range of compounds. However, there are some limitations to its use in laboratory experiments. For example, ethyl 4,5-bis(chloromethyl)-1,2-oxazole-3-carboxylate is a volatile liquid, and it must be handled carefully to avoid spills and accidents. In addition, it is important to optimize the reaction conditions to ensure high yields and purity of the product.

Future Directions

There are a number of potential future directions for the use of ethyl 4,5-bis(chloromethyl)-1,2-oxazole-3-carboxylate in scientific research and laboratory experiments. For example, it could be used in the synthesis of new compounds, such as pharmaceuticals and insecticides. In addition, it could be used as a catalyst in a variety of chemical reactions. Furthermore, ethyl 4,5-bis(chloromethyl)-1,2-oxazole-3-carboxylate could be used to study the structure and reactivity of organic compounds. Finally, ethyl 4,5-bis(chloromethyl)-1,2-oxazole-3-carboxylate could be used in the development of new methods for the synthesis of organic molecules.

Synthesis Methods

Ethyl 4,5-bis(chloromethyl)-1,2-oxazole-3-carboxylate is typically synthesized by the reaction of ethyl chloroformate with 1,2-oxazole-3-carboxylic acid. This reaction is carried out in an aqueous medium and is catalyzed by a base such as sodium hydroxide. The reaction yields ethyl 4,5-bis(chloromethyl)-1,2-oxazole-3-carboxylate as the main product, along with some byproducts. The reaction conditions can be optimized to ensure high yields and purity of the product.

Scientific Research Applications

Ethyl 4,5-bis(chloromethyl)-1,2-oxazole-3-carboxylate has been widely used in scientific research, particularly in the fields of organic synthesis and catalysis. For example, it has been used as a reagent in the synthesis of various compounds, such as pharmaceuticals, insecticides, and other industrial chemicals. In addition, ethyl 4,5-bis(chloromethyl)-1,2-oxazole-3-carboxylate has been used as a catalyst in a variety of chemical reactions. It has also been used as an intermediate in the synthesis of a number of compounds, such as amino acids, peptides, and other organic molecules. Furthermore, ethyl 4,5-bis(chloromethyl)-1,2-oxazole-3-carboxylate has been used in the study of the structure and reactivity of organic compounds.